Cas no 1261990-70-8 (4-(3-Chlorophenyl)-3-methoxybenzoic acid)

• Product Name: 4-(3-Chlorophenyl)-3-methoxybenzoic acid
• CAS No: 1261990-70-8
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18319907
• CID: 2767972
• PubChem ID: 53225824
• Update Time: 2025-06-22

4-(3-Chlorophenyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261990-70-8
• 3'-Chloro-2-methoxy[1,1'-biphenyl]-4-carboxylic acid
• A1-18670
• DTXSID00689556
• MFCD18319907
• 4-(3-CHLOROPHENYL)-3-METHOXYBENZOIC ACID
• 3'-CHLORO-2-METHOXY-[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
• 4-(3-Chlorophenyl)-3-methoxybenzoic acid

• MDL： MFCD18319907
• Inchi： 1S/C14H11ClO3/c1-18-13-8-10(14(16)17)5-6-12(13)9-3-2-4-11(15)7-9/h2-8H,1H3,(H,16,17)
• InChI Key： PXYNDEOKVAMEIZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1OC

Computed Properties

• Exact Mass: 262.0396719Da
• Monoisotopic Mass: 262.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3-Chlorophenyl)-3-methoxybenzoic acid

Comprehensive Overview of 4-(3-Chlorophenyl)-3-methoxybenzoic acid (CAS No. 1261990-70-8): Properties, Applications, and Industry Insights

4-(3-Chlorophenyl)-3-methoxybenzoic acid (CAS No. 1261990-70-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This chlorophenyl-substituted benzoic acid derivative is characterized by the presence of a methoxy group at the 3-position and a 3-chlorophenyl moiety at the 4-position of the benzoic acid ring, making it a valuable intermediate in synthetic chemistry.

The compound's molecular formula, C₁₄H₁₁ClO₃, and molecular weight of 262.69 g/mol, along with its crystalline solid form under standard conditions, make it particularly interesting for researchers working on drug discovery and material science. Recent studies have explored its potential as a building block for biologically active molecules, especially in the development of non-steroidal anti-inflammatory drugs (NSAIDs) analogs and central nervous system (CNS) targeting compounds.

In the context of current research trends, 4-(3-Chlorophenyl)-3-methoxybenzoic acid has been investigated for its potential role in enzyme inhibition, particularly targeting cyclooxygenase (COX) enzymes. This aligns with growing interest in selective COX-2 inhibitors as safer alternatives to traditional NSAIDs. The compound's structure-activity relationship (SAR) makes it a promising candidate for further modification to enhance bioavailability and reduce potential side effects.

From a synthetic chemistry perspective, the preparation of CAS 1261990-70-8 typically involves multi-step organic synthesis starting from commercially available precursors. Common routes include Friedel-Crafts acylation followed by methoxylation and subsequent carboxylation reactions. The purification process often employs recrystallization techniques to achieve high purity levels (>98%), which is crucial for pharmaceutical applications.

The compound's physicochemical properties have been extensively studied, including its solubility profile (soluble in most organic solvents like dimethyl sulfoxide (DMSO) and methanol, but poorly soluble in water), melting point (typically observed between 145-148°C), and stability under various storage conditions. These characteristics are particularly important for researchers considering its use in formulation development or medicinal chemistry projects.

In analytical chemistry, 4-(3-Chlorophenyl)-3-methoxybenzoic acid can be identified and quantified using various techniques, including high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy (showing characteristic peaks at δ 7.2-8.1 ppm in the aromatic region), and mass spectrometry (with the molecular ion peak at m/z 262). These analytical methods are crucial for quality control in both research and potential industrial applications.

The safety profile of CAS 1261990-70-8 has been evaluated through standard toxicological studies, showing it to be generally safe for laboratory handling with proper precautions. However, as with many organic intermediates, appropriate personal protective equipment (PPE) including gloves and safety goggles is recommended when working with this compound. Its environmental fate and biodegradability are currently areas of ongoing research, particularly in light of increasing regulatory focus on green chemistry principles.

From a commercial perspective, the global market for pharmaceutical intermediates like 4-(3-Chlorophenyl)-3-methoxybenzoic acid is experiencing steady growth, driven by increasing demand for specialty chemicals in drug development. The compound's availability through chemical suppliers and custom synthesis providers has expanded significantly in recent years, with purity grades ranging from technical (90-95%) to pharmaceutical (98-99.5%).

Future research directions for this compound may include exploration of its potential in cocrystal formation to modify physicochemical properties, investigation of its metal-organic framework (MOF) applications, or development of novel bioconjugates for targeted drug delivery. The growing interest in structure-based drug design and fragment-based lead discovery approaches further enhances the relevance of such functionalized benzoic acid derivatives in modern medicinal chemistry.

For researchers considering working with 4-(3-Chlorophenyl)-3-methoxybenzoic acid, it's important to consult recent literature on its synthetic methodologies, derivatization strategies, and potential biological activities. The compound represents an excellent example of how molecular modification of simple aromatic systems can lead to valuable chemical tools for pharmaceutical research and development.